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Compound of Interest

Compound Name: Diisobutyl succinate

Cat. No.: B1581793 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed experimental

protocols for the migration testing of diisobutyl succinate from polymeric materials intended

for food contact or pharmaceutical applications. The methodologies outlined are based on

established regulatory guidelines and analytical best practices.

Introduction
Diisobutyl succinate (DBS) is a diester of isobutyl alcohol and succinic acid, which may be

used in the manufacturing of polymers or be present as a non-intentionally added substance

(NIAS). Migration testing is crucial to ensure that the amount of DBS that transfers from the

polymer to the contacting medium (e.g., food or drug product) does not exceed safe limits,

thereby ensuring consumer safety. This document outlines the procedures for conducting such

migration studies, from sample preparation to final analysis.

Regulatory Context
Currently, a specific migration limit (SML) for diisobutyl succinate is not explicitly listed in the

European Union's Regulation (EU) No 10/2011 on plastic materials and articles intended to

come into contact with food. In such cases, and for non-intentionally added substances,

migration levels should be assessed according to Article 3 of Regulation (EC) No 1935/2004,

which requires that materials and articles do not transfer their constituents to food in quantities

that could endanger human health. In the United States, the Food and Drug Administration
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(FDA) regulates food contact substances under Title 21 of the Code of Federal Regulations (21

CFR). Any substance that migrates from a food contact material to food must be authorized.

Experimental Protocol: Migration Testing
This protocol details the steps for conducting a migration study to determine the level of

diisobutyl succinate migrating from a polymer into food simulants.

Materials and Equipment
Polymer Samples: The polymer material to be tested (e.g., poly(butylene succinate) (PBS),

polyolefins), cut into appropriate dimensions with a known surface area.

Food Simulants:

Simulant A: 10% (v/v) ethanol in distilled water (for aqueous foods)

Simulant D1: 50% (v/v) ethanol in distilled water (for alcoholic foods and oil-in-water

emulsions)

Simulant D2: Olive oil (for fatty foods)

Migration Cells or Glass Containers: Inert containers to hold the polymer sample and the

food simulant.

Incubator or Oven: Capable of maintaining the specified test temperatures.

Analytical Balance

Glassware: Volumetric flasks, pipettes, vials with PTFE-lined caps.

Solvents: Dichloromethane (DCM) or n-hexane (GC grade or equivalent), ethanol.

Anhydrous Sodium Sulfate

Diisobutyl Succinate Certified Reference Standard

Internal Standard (IS): e.g., Diisobutyl adipate or a deuterated analog of diisobutyl
succinate.
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Migration Test Conditions
The selection of test conditions should be based on the intended use of the polymer. The

following are general worst-case conditions as recommended by regulatory bodies.

Food Simulant Test Temperature (°C) Test Duration

10% Ethanol (Simulant A) 40 10 days

50% Ethanol (Simulant D1) 40 10 days

Olive Oil (Simulant D2) 40 10 days

Migration Procedure
Sample Preparation: Cut the polymer sample into pieces of known surface area (e.g., 6

dm²). Clean the samples to remove any surface contamination.

Exposure: Place the polymer sample in the migration cell or glass container. Add a known

volume of the pre-conditioned food simulant to achieve a surface area-to-volume ratio of 6

dm²/L.

Incubation: Seal the migration cells and place them in an incubator at the specified

temperature for the designated duration.

Sampling: After the incubation period, remove the cells from the incubator and allow them to

cool to room temperature. Carefully transfer the food simulant into a clean glass container for

analysis. For olive oil, the entire sample is typically taken for analysis.

Analytical Protocol: GC-MS Quantification of
Diisobutyl Succinate
Gas Chromatography-Mass Spectrometry (GC-MS) is the recommended technique for the

sensitive and selective quantification of diisobutyl succinate.

Sample Preparation from Food Simulants
Aqueous Simulants (10% and 50% Ethanol):
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Take a known volume of the food simulant (e.g., 10 mL).

Spike with a known amount of the internal standard.

Perform a liquid-liquid extraction (LLE) by adding a suitable organic solvent like

dichloromethane or n-hexane (e.g., 3 x 5 mL).

Combine the organic layers and dry over anhydrous sodium sulfate.

Concentrate the extract to a final volume of 1 mL under a gentle stream of nitrogen.

Transfer to a GC vial for analysis.

Fatty Food Simulant (Olive Oil):

Take a known weight of the olive oil simulant (e.g., 1 g).

Spike with a known amount of the internal standard.

Dissolve the sample in n-hexane (e.g., 10 mL).

The sample can be analyzed directly or after a cleanup step using solid-phase extraction

(SPE) if matrix interference is significant.

Transfer to a GC vial for analysis.

GC-MS Instrumental Parameters
The following are recommended starting parameters that may require optimization for your

specific instrument.
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Parameter Setting

Gas Chromatograph

Column

5% Phenyl-methylpolysiloxane (e.g., DB-5ms,

HP-5ms), 30 m x 0.25 mm ID, 0.25 µm film

thickness

Injection Volume 1 µL (splitless)

Inlet Temperature 250 °C

Carrier Gas Helium, constant flow at 1.0 mL/min

Oven Temperature Program
Initial 60 °C for 2 min, ramp to 280 °C at 10

°C/min, hold for 5 min

Mass Spectrometer

Ionization Mode Electron Ionization (EI) at 70 eV

Acquisition Mode Selected Ion Monitoring (SIM)

Monitored Ions (m/z)

Diisobutyl Succinate: 173 (quantifier), 117,

57Internal Standard (e.g., Diisobutyl Adipate):

129 (quantifier), 185, 57

Transfer Line Temp. 280 °C

Ion Source Temp. 230 °C

Calibration
Prepare a series of calibration standards of diisobutyl succinate in the appropriate solvent

(e.g., n-hexane) containing a fixed concentration of the internal standard. The concentration

range should bracket the expected migration levels. A typical calibration curve is constructed by

plotting the ratio of the peak area of the analyte to the peak area of the internal standard

against the concentration of the analyte.

Data Presentation
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Quantitative results from migration studies should be summarized in a clear and structured

table to facilitate comparison and interpretation.

Table 1: Migration of Diisobutyl Succinate from Polymer X into Food Simulants

Food
Simulant

Test
Condition
s

Replicate
1 (mg/kg)

Replicate
2 (mg/kg)

Replicate
3 (mg/kg)

Mean
Migration
(mg/kg)

Standard
Deviation

10%

Ethanol

40 °C, 10

days

[Insert

Data]

[Insert

Data]

[Insert

Data]

[Insert

Data]

[Insert

Data]

50%

Ethanol

40 °C, 10

days

[Insert

Data]

[Insert

Data]

[Insert

Data]

[Insert

Data]

[Insert

Data]

Olive Oil
40 °C, 10

days

[Insert

Data]

[Insert

Data]

[Insert

Data]

[Insert

Data]

[Insert

Data]

(Note: mg/kg of food simulant. For conversion to mg/dm², the surface area to volume ratio must

be considered.)

Experimental Workflow Diagram
The following diagram illustrates the logical flow of the experimental protocol for diisobutyl
succinate migration testing.
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Experimental workflow for diisobutyl succinate migration testing.
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Signaling Pathways and Toxicological
Considerations
Currently, there is limited publicly available information specifically detailing the signaling

pathways affected by diisobutyl succinate. Toxicological assessments are essential to

establish a tolerable daily intake (TDI) and subsequently derive a specific migration limit. In the

absence of a specific SML, the principle of ALARA (As Low As Reasonably Achievable) should

be applied to minimize migration. The following diagram illustrates the general relationship

between migration, exposure, and potential toxicological assessment.

Migration from
Polymer

Dietary Exposure
Assessment

Risk Assessment

Toxicological Data
(In vivo/In vitro)

Derivation of SML
(if applicable)

Click to download full resolution via product page

Logical relationship in the risk assessment of migrating substances.

To cite this document: BenchChem. [Application Notes and Protocols for Diisobutyl
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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